![molecular formula C21H28N2O B3742858 1-(2,3-dimethylphenyl)-4-(4-ethoxybenzyl)piperazine](/img/structure/B3742858.png)
1-(2,3-dimethylphenyl)-4-(4-ethoxybenzyl)piperazine
Overview
Description
1-(2,3-dimethylphenyl)-4-(4-ethoxybenzyl)piperazine, also known as GBR 12909, is a chemical compound that belongs to the piperazine family. It was first synthesized in 1989 by a group of researchers led by Glenn R. Byrn. GBR 12909 is a selective dopamine reuptake inhibitor that has been extensively studied for its potential use in the treatment of various neurological disorders.
Mechanism of Action
1-(2,3-dimethylphenyl)-4-(4-ethoxybenzyl)piperazine 12909 selectively inhibits the reuptake of dopamine by binding to the dopamine transporter (DAT) protein. This leads to an increase in dopamine levels in the synaptic cleft, which enhances dopamine signaling in the brain. The increased dopamine signaling is thought to be responsible for the therapeutic effects of this compound 12909.
Biochemical and Physiological Effects
This compound 12909 has been shown to have several biochemical and physiological effects. It increases dopamine levels in the brain, which is important for the treatment of Parkinson's disease, ADHD, and drug addiction. It also increases locomotor activity and has been shown to have reinforcing effects in animal studies.
Advantages and Limitations for Lab Experiments
1-(2,3-dimethylphenyl)-4-(4-ethoxybenzyl)piperazine 12909 has several advantages for lab experiments. It is a selective dopamine reuptake inhibitor, which makes it useful for studying the role of dopamine in various neurological disorders. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, this compound 12909 has some limitations for lab experiments. It has low water solubility, which can make it difficult to administer in certain experiments. It also has a short half-life, which can make it challenging to study its long-term effects.
Future Directions
For the study of 1-(2,3-dimethylphenyl)-4-(4-ethoxybenzyl)piperazine 12909 include investigating its potential therapeutic uses, studying its long-term effects, and developing new compounds based on its structure.
Scientific Research Applications
1-(2,3-dimethylphenyl)-4-(4-ethoxybenzyl)piperazine 12909 has been extensively studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction. It has been shown to increase dopamine levels in the brain, which is important for the treatment of these disorders.
Properties
IUPAC Name |
1-(2,3-dimethylphenyl)-4-[(4-ethoxyphenyl)methyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O/c1-4-24-20-10-8-19(9-11-20)16-22-12-14-23(15-13-22)21-7-5-6-17(2)18(21)3/h5-11H,4,12-16H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZRFZTIOLIEYGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=CC(=C3C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.